In-Depth Technical Guide: Chemical Properties, Synthesis, and Applications of 3-[1-(Ethylamino)ethyl]phenol
In-Depth Technical Guide: Chemical Properties, Synthesis, and Applications of 3-[1-(Ethylamino)ethyl]phenol
Executive Summary
The compound 3-[1-(ethylamino)ethyl]phenol is a specialized 1-arylethylamine derivative that holds significant value in medicinal chemistry and pharmaceutical development. Structurally, it is an N-ethyl homologue of 3-[1-(dimethylamino)ethyl]phenol, which is the core intermediate and major active metabolite of the acetylcholinesterase (AChE) inhibitor Rivastigmine[1][2].
As a secondary amine featuring a chiral center at the alpha-carbon, 3-[1-(ethylamino)ethyl]phenol serves as a critical building block for synthesizing novel cholinesterase inhibitors, a reference standard for impurity profiling, and a pharmacological tool for investigating cation- π interactions within the AChE anionic site. This whitepaper provides an authoritative breakdown of its physicochemical properties, self-validating synthetic methodologies, and analytical characterization protocols.
Structural and Physicochemical Profiling
The molecular architecture of 3-[1-(ethylamino)ethyl]phenol consists of a meta-substituted phenol ring attached to an ethylamine group via a chiral alpha-methylbenzyl center. The presence of both a phenolic hydroxyl group (weak acid, pKa ~9.5) and a secondary amine (weak base, pKa ~9.0–10.0) gives the molecule zwitterionic potential at physiological pH, although it predominantly exists in a protonated cationic state in biological systems.
For long-term bench stability and analytical use, the compound is frequently isolated as a hydrobromide salt (CAS 1170975-91-3) to prevent atmospheric oxidation and minimize hygroscopicity[3].
Quantitative Physicochemical Data
The following table summarizes the core quantitative metrics of the compound:
| Property | Value | Source |
| IUPAC Name | 3-[1-(ethylamino)ethyl]phenol | [4] |
| CAS Number (Free Base) | 1017048-03-1 | [5] |
| CAS Number (Hydrobromide) | 1170975-91-3 | [3] |
| Molecular Formula (Free Base) | C₁₀H₁₅NO | [4] |
| Molecular Weight (Free Base) | 165.23 g/mol | [4] |
| Molecular Weight (Hydrobromide) | 246.14 g/mol | [3] |
| Topological Polar Surface Area | 32.26 Ų | [3] |
| LogP (Lipophilicity) | 2.64 | [3] |
| Hydrogen Bond Donors | 2 | [3] |
| Hydrogen Bond Acceptors | 2 | [3] |
| Rotatable Bonds | 3 | [6] |
Synthetic Methodologies and Stereochemical Resolution
The synthesis of 3-[1-(ethylamino)ethyl]phenol is most efficiently achieved via the reductive amination of 3-hydroxyacetophenone. The protocol below is designed as a self-validating system, explaining the causality behind each reagent choice to ensure high yield and stereochemical control.
Protocol 1: Reductive Amination Workflow
Step 1: Lewis Acid-Mediated Imine Condensation
-
Reagents: 3-Hydroxyacetophenone (1.0 eq), Ethylamine hydrochloride (1.5 eq), Triethylamine (1.5 eq), Titanium(IV) isopropoxide ( Ti(O−iPr)4 ) (2.0 eq).
-
Causality: Ethylamine is a highly volatile gas at room temperature. Utilizing its hydrochloride salt alongside triethylamine generates the free amine in situ, preventing evaporative loss. Ti(O−iPr)4 acts as a dual-purpose reagent: it is a Lewis acid that activates the ketone carbonyl, and a stoichiometric water scavenger that drives the thermodynamically unfavorable imine equilibrium to completion.
Step 2: Controlled Hydride Reduction
-
Reagents: Sodium borohydride ( NaBH4 ) (1.5 eq) in anhydrous THF/EtOH.
-
Causality: Once imine formation is confirmed via HPLC, NaBH4 is introduced at 0°C. The low temperature suppresses the exothermic reduction profile and prevents the premature reduction of any unreacted ketone into 1-(3-hydroxyphenyl)ethanol (a common impurity).
Step 3: Workup and Isolation
-
Procedure: Quench the reaction with aqueous ammonia to precipitate titanium dioxide ( TiO2 ). Filter the suspension through a Celite pad. Extract the aqueous filtrate with ethyl acetate, wash with brine, dry over Na2SO4 , and concentrate under vacuum.
-
Causality: Aqueous ammonia ensures the reaction remains basic, keeping the newly formed secondary amine in its unprotonated free-base form, which is essential for successful extraction into the organic phase.
Protocol 2: Chiral Resolution
Because the active site of AChE is highly stereospecific, isolating the (S)-enantiomer is often required for pharmacological applications.
-
Procedure: Dissolve the racemic free base in hot ethanol and add 0.5 equivalents of Di-p-toluoyl-D-tartaric acid. Allow to cool slowly to induce diastereomeric crystallization.
-
Causality: The spatial arrangement of the tartaric acid derivative selectively forms a less soluble salt with the (S)-enantiomer, allowing for physical separation via filtration.
Caption: Synthetic workflow for 3-[1-(Ethylamino)ethyl]phenol via reductive amination and resolution.
Pharmacological Relevance and Structure-Activity Relationship (SAR)
3-[1-(Ethylamino)ethyl]phenol is a direct structural analogue of 3-[1-(dimethylamino)ethyl]phenol, the primary active metabolite of Rivastigmine[1]. Rivastigmine is clinically utilized to treat mild-to-moderate dementia associated with Alzheimer's and Parkinson's diseases[2].
Replacing the tertiary dimethylamine group with a secondary ethylamine group fundamentally alters the molecule's pharmacodynamic profile:
-
Hydrogen Bonding Dynamics: Unlike a tertiary amine, the secondary amine (-NH-Et) acts as both a hydrogen bond donor and acceptor. This allows for altered anchoring dynamics at the Trp86 residue within the AChE anionic site.
-
Steric Bulk & Lipophilicity: The ethyl group increases the steric footprint and fine-tunes the lipophilicity (LogP = 2.64)[3]. This specific LogP is highly favorable for blood-brain barrier (BBB) penetration, a strict requirement for central nervous system (CNS) therapeutics.
-
Carbamylation Potential: In drug development, the phenolic hydroxyl group of this scaffold is typically reacted with an isocyanate or carbamoyl chloride to form a carbamate prodrug. Upon reaching the AChE enzyme, the carbamate moiety covalently binds to the Ser203 residue in the esteratic site, while the protonated ethylamine anchors the leaving group in the anionic site.
Caption: Structure-Activity Relationship mapping of the scaffold to Acetylcholinesterase (AChE) sites.
Analytical Characterization Protocols
To ensure the trustworthiness and scientific integrity of the synthesized or procured compound, the following analytical protocols must be employed:
-
HPLC-UV/Vis (Chemical Purity):
-
Method: C18 Reverse-Phase column. Mobile phase: 0.1% Trifluoroacetic acid (TFA) in Water / Acetonitrile gradient.
-
Causality: The addition of 0.1% TFA is mandatory. It fully protonates the secondary amine, preventing interaction with residual silanols on the silica stationary phase, thereby eliminating peak tailing and ensuring sharp, quantifiable peaks.
-
-
Chiral HPLC (Enantiomeric Excess - ee):
-
Method: Cellulose-based chiral stationary phase (e.g., Chiralcel OD-H). Mobile phase: Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v).
-
Causality: The trace diethylamine acts as a competing base to prevent the analyte from irreversibly binding to the chiral column matrix.
-
-
¹H-NMR (400 MHz, DMSO-d6):
-
Key Markers: The alpha-methyl group will appear as a distinct doublet ( δ ~1.3 ppm). The N-ethyl group will present a classic triplet (methyl) and quartet (methylene) pattern. The chiral alpha-proton will appear as a multiplet/quartet ( δ ~3.8 ppm). The phenolic -OH will appear as a broad singlet ( δ ~9.3 ppm) that disappears upon D2O exchange.
-
